Cas no 313521-38-9 (1H-Benzimidazole-1-acetic acid, 2-[(2-phenylethyl)thio]-)

• Product Name: 1H-Benzimidazole-1-acetic acid, 2-[(2-phenylethyl)thio]-
• CAS No: 313521-38-9
• MF: C₁₇H₁₆N₂O₂S
• MW: 312.386142730713
• CID: 1446943
• Update Time: 2024-08-24

1H-Benzimidazole-1-acetic acid, 2-[(2-phenylethyl)thio]- Chemical and Physical Properties

Names and Identifiers

• 1H-Benzimidazole-1-acetic acid, 2-[(2-phenylethyl)thio]-
• {2-[(2-phenylethyl)sulfanyl]-1H-benzimidazol-1-yl}acetic acid

• Inchi： 1S/C17H16N2O2S/c20-16(21)12-19-15-9-5-4-8-14(15)18-17(19)22-11-10-13-6-2-1-3-7-13/h1-9H,10-12H2,(H,20,21)
• InChI Key： XPEGWWFFVVCBFO-UHFFFAOYSA-N
• SMILES： C1(SCCC2C=CC=CC=2)=NC2=C(C=CC=C2)N1CC(O)=O

Computed Properties

• Exact Mass: 312.09338

Experimental Properties

• PSA: 55.12